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Compound of Interest

Compound Name:
1,3-Diethoxy-1,1,3,3-

tetramethyldisiloxane

Cat. No.: B3416283 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of 1,3-Diethoxy-1,1,3,3-
tetramethyldisiloxane

Authored by: Gemini, Senior Application Scientist
This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling and storage of 1,3-Diethoxy-1,1,3,3-
tetramethyldisiloxane (CAS No: 18420-09-2). The protocols and recommendations herein are

synthesized from authoritative safety data sheets and chemical literature to ensure the highest

standards of laboratory safety and scientific integrity.

Section 1: Chemical Identity and Physicochemical
Properties
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is an organosilicon compound widely utilized as a

chemical intermediate and a precursor in the synthesis of silicone polymers.[1] Its unique

structure, featuring a disiloxane backbone with ethoxy and methyl functional groups, dictates its

specific reactivity and handling requirements.[1] The ethoxy groups are susceptible to

hydrolysis, a key consideration for its handling and storage.[2]

A summary of its essential physicochemical properties is presented below for quick reference.
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Property Value Source(s)

Molecular Formula C₈H₂₂O₃Si₂ [3][4]

Molecular Weight 222.43 g/mol [3]

CAS Number 18420-09-2 [3]

Appearance Colorless liquid [5]

Boiling Point 161 °C

Density 0.883 g/mL at 25 °C [3]

Flash Point 43 °C (109.4 °F) - Closed Cup

Vapor Pressure 1.06 mmHg at 25 °C [3]

Refractive Index n20/D 1.389 [3]

Section 2: Hazard Identification and GHS
Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS).[6]

Understanding these hazards is the foundation of safe laboratory practice. The primary risks

are associated with its flammability and its irritant properties.[5] Furthermore, a critical, yet

indirect, hazard is its reaction with water or moisture, which liberates ethanol, a flammable

substance that can contribute to a hazardous atmosphere.[5]
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GHS Classification
Hazard Class &
Category

Hazard Statement Signal Word

Flammable Liquid
Flammable Liquid,

Category 3

H226: Flammable

liquid and vapor
Warning

Eye Irritation
Serious Eye Irritation,

Category 2A

H319: Causes serious

eye irritation
Warning

Skin Irritation
Skin Irritation,

Category 2

H315: Causes skin

irritation
Warning

Respiratory Irritation STOT SE, Category 3
H335: May cause

respiratory irritation
Warning

Source(s):[5][6]
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PPE Donning Sequence (Putting On)

PPE Doffing Sequence (Taking Off)

1. Lab Coat / Apron

2. Respirator (if needed)

3. Goggles / Face Shield

4. Gloves

Wash Hands

After Task Completion

1. Gloves

2. Goggles / Face Shield

3. Lab Coat / Apron

4. Respirator (if needed)

Handling Task
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Spill Occurs

Is the spill large or
 in a confined space?

Evacuate the area.
Contact emergency services.

Yes

Small, manageable spill

No

Ensure proper PPE is worn.

Ventilate the area.
Eliminate ignition sources.

Contain and absorb spill with
 inert material (e.g., sand, vermiculite).

Collect absorbed material using
 non-sparking tools into a

 sealed container for disposal.

Decontaminate the spill area.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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